Cas no 21216-80-8 (2-Propenamide,N-hexadecyl-)

2-Propenamide,N-hexadecyl- structure
2-Propenamide,N-hexadecyl- structure
Product Name:2-Propenamide,N-hexadecyl-
CAS No:21216-80-8
MF:C19H37NO
MW:295.503185987473
CID:264613
PubChem ID:88828
Update Time:2025-04-19

2-Propenamide,N-hexadecyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenamide,N-hexadecyl-
    • N-hexadecylprop-2-enamide
    • N-Hexadecylacrylamide
    • 21216-80-8
    • SCHEMBL252114
    • NS00026812
    • DTXSID20175446
    • EINECS 244-278-3
    • 2-Propenamide, N-hexadecyl-
    • N-cetylacrylamide
    • BKWMQCLROIZNLX-UHFFFAOYSA-N
    • Inchi: 1S/C19H37NO/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-19(21)4-2/h4H,2-3,5-18H2,1H3,(H,20,21)
    • InChI Key: BKWMQCLROIZNLX-UHFFFAOYSA-N
    • SMILES: O=C(C=C)NCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 295.28771
  • Monoisotopic Mass: 295.288
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 0.861
  • Boiling Point: 430.5°Cat760mmHg
  • Flash Point: 267.9°C
  • Refractive Index: 1.456
  • PSA: 29.1
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